Cas no 1183481-57-3 (1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1183481-57-3
• MF: C₈H₈ClN₃S
• MW: 213.687218666077
• CID: 5713156
• PubChem ID: 60783078
• Update Time: 2025-06-14

1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-((5-Chlorothiophen-2-yl)methyl)-1h-pyrazol-3-amine
• EN300-1108501
• 1183481-57-3
• CS-0284871
• 1-[(5-CHLOROTHIOPHEN-2-YL)METHYL]-1H-PYRAZOL-3-AMINE
• 1H-Pyrazol-3-amine, 1-[(5-chloro-2-thienyl)methyl]-
• 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H8ClN3S/c9-7-2-1-6(13-7)5-12-4-3-8(10)11-12/h1-4H,5H2,(H2,10,11)
• InChI Key： CVABRYAMUYBHKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2C=CC(N)=N2)S1

Computed Properties

• Exact Mass: 213.0127461g/mol
• Monoisotopic Mass: 213.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 398.2±37.0 °C(Predicted)
• pka: 3.73±0.10(Predicted)

Additional information on 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1183481-57-3)

1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1183481-57-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of heterocyclic amines, which are widely studied for their diverse chemical and biological activities. The presence of both thiophene and pyrazole rings in its structure makes it a subject of interest for researchers exploring pharmaceutical intermediates, agrochemicals, and material science.

One of the key reasons for the growing interest in 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine is its potential role in the development of novel therapeutics. Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the design of anti-inflammatory and antimicrobial agents. The compound's chlorothiophene moiety further enhances its reactivity, making it a valuable building block for medicinal chemistry. Researchers are actively investigating its interactions with biological targets, which could lead to breakthroughs in treating various diseases.

In addition to its pharmaceutical applications, CAS No. 1183481-57-3 has also found utility in the field of agrochemical research. The compound's structural features align with the requirements for pesticide development, particularly in creating crop protection agents with improved efficacy and environmental safety. The chlorine substitution on the thiophene ring contributes to its stability and bioactivity, which are critical factors in agrochemical formulations. This has led to increased demand for the compound in agricultural innovation.

The synthesis of 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine involves a series of well-documented chemical reactions, including nucleophilic substitution and cyclization. These processes are optimized to ensure high yield and purity, which are essential for its applications in high-value industries. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring compliance with quality standards. The availability of detailed synthetic protocols has facilitated its adoption in both academic and industrial settings.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny, as sustainability becomes a priority in chemical research. Regulatory bodies are increasingly focusing on the green chemistry aspects of such compounds, prompting manufacturers to adopt environmentally friendly synthesis routes. This aligns with the global trend toward sustainable chemical production, which is a hot topic among researchers and policymakers alike.

Another area where CAS No. 1183481-57-3 is making waves is in material science. Its unique molecular structure allows it to serve as a precursor for functional materials, such as conductive polymers and organic semiconductors. These materials are critical for developing next-generation electronic devices, including flexible displays and solar cells. The compound's ability to form stable π-conjugated systems makes it a promising candidate for optoelectronic applications.

Market trends indicate a rising demand for 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine, driven by its versatility and expanding applications. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical, agrochemical, and electronics industries. The compound's patent landscape is also evolving, with several filings highlighting its potential in proprietary technologies. This has sparked interest among investors and stakeholders looking to capitalize on its commercial potential.

In conclusion, 1-(5-chlorothiophen-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1183481-57-3) stands out as a multifaceted compound with broad applicability across multiple industries. Its chemical properties, synthetic accessibility, and functional versatility make it a valuable asset in modern research and development. As scientific advancements continue to uncover new uses for this compound, its significance in innovation-driven sectors is expected to grow exponentially.